Cas no 59623-24-4 (Ethyl 2-methyl-4-oxotetrahydrofuran-3-carboxylate)
59623-24-4 structure
Product Name:Ethyl 2-methyl-4-oxotetrahydrofuran-3-carboxylate
CAS No:59623-24-4
MF:C8H12O4
MW:172.178483009338
CID:2834303
Update Time:2023-08-07
Ethyl 2-methyl-4-oxotetrahydrofuran-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ETHYL 2-METHYL-4-OXOTETRAHYDROFURAN-3-CARBOXYLATE
- 2-Methyl-4-oxo-tetrahydro-furan-3-carboxylic acid ethyl ester
- 1,4-Anhydro-3,5-dideoxy-3-(ethoxycarbonyl)pent-2-ulose
- Ethyl 2-methyl-4-oxotetrahydrofuran-3-carboxylate
-
- Inchi: 1S/C8H12O4/c1-3-11-8(10)7-5(2)12-4-6(7)9/h5,7H,3-4H2,1-2H3
- InChI Key: VOOWYFBVFAZPHY-UHFFFAOYSA-N
- SMILES: O1CC(C(C(=O)OCC)C1C)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 199
- XLogP3: 0.6
- Topological Polar Surface Area: 52.6
Ethyl 2-methyl-4-oxotetrahydrofuran-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A159003769-5g |
Ethyl 2-methyl-4-oxotetrahydrofuran-3-carboxylate |
59623-24-4 | 95% | 5g |
$1341.06 | 2023-09-01 | |
| Chemenu | CM522619-1g |
Ethyl 2-methyl-4-oxotetrahydrofuran-3-carboxylate |
59623-24-4 | 95% | 1g |
$408 | 2023-02-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1641103-1g |
Ethyl 2-methyl-4-oxotetrahydrofuran-3-carboxylate |
59623-24-4 | 98% | 1g |
¥6426.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1641103-5g |
Ethyl 2-methyl-4-oxotetrahydrofuran-3-carboxylate |
59623-24-4 | 98% | 5g |
¥17963.00 | 2024-05-07 | |
| Crysdot LLC | CD11097507-1g |
Ethyl 2-methyl-4-oxotetrahydrofuran-3-carboxylate |
59623-24-4 | 95+% | 1g |
$408 | 2024-07-18 | |
| Crysdot LLC | CD11097507-5g |
Ethyl 2-methyl-4-oxotetrahydrofuran-3-carboxylate |
59623-24-4 | 95+% | 5g |
$1227 | 2024-07-18 |
Ethyl 2-methyl-4-oxotetrahydrofuran-3-carboxylate Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
59623-24-4 (Ethyl 2-methyl-4-oxotetrahydrofuran-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent